Cas no 68695-41-0 (Phosphoric acid, bis(1,1-dimethylethyl) propyl ester)

Phosphoric acid, bis(1,1-dimethylethyl) propyl ester structure
68695-41-0 structure
Product Name:Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
CAS No:68695-41-0
MF:C11H25O4P
MW:252.287564992905
CID:392702
PubChem ID:59801730
Update Time:2025-04-19

Phosphoric acid, bis(1,1-dimethylethyl) propyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, bis(1,1-dimethylethyl) propyl ester
    • ditert-butyl propyl phosphate
    • Di-tert-butyl propyl phosphate
    • DTXSID40732999
    • 68695-41-0
    • SCHEMBL3815405
    • Inchi: 1S/C11H25O4P/c1-8-9-13-16(12,14-10(2,3)4)15-11(5,6)7/h8-9H2,1-7H3
    • InChI Key: JPOWGXXMYZKDHJ-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCC)(OC(C)(C)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 252.14915
  • Monoisotopic Mass: 252.14904627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

Phosphoric acid, bis(1,1-dimethylethyl) propyl ester Related Literature

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